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Compound of Interest

Compound Name: D-Psicose

Cat. No.: B10783083

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of D-Psicose (also known as D-Allulose), a rare sugar with
growing interest in various research and development applications. Adherence to these
protocols is critical for minimizing risk and ensuring operational integrity.

D-Psicose is a C3 epimer of D-fructose and is generally recognized as safe (GRAS) for use in
food products by the U.S. Food and Drug Administration.[1][2] While it is not classified as a
hazardous substance according to the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS), proper laboratory hygiene and safety practices are essential to
prevent any potential risks.[3]

Personal Protective Equipment (PPE) for D-Psicose
Handling

While D-Psicose has low toxicity, the use of appropriate personal protective equipment is a
fundamental aspect of safe laboratory practice. The following table summarizes the
recommended PPE for handling D-Psicose in a powdered form to prevent irritation and
minimize exposure.
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Protection Type

Specific
Recommendations

Standards

Rationale

Eye/Face Protection

Tightly fitting safety
goggles or chemical

safety goggles.

Conforming to EN166
(EU) or OSHA 29 CFR
1910.133 (US).[4][5]

To prevent eye
contact with D-

Psicose dust.

Skin Protection

Chemical
impermeable gloves
and appropriate
protective clothing to
prevent skin

exposure.[4][5]

To avoid direct contact
with the skin.

Respiratory Protection

Not required under
normal use conditions
with adequate
ventilation.[5] If dust
formation is significant
or exposure limits are
exceeded, a full-face
respirator is

recommended.[4]

To prevent inhalation

of airborne particles.

Hand Protection

Wear suitable

protective gloves.

To prevent direct

contact with hands.

Operational Plan for Safe Handling and Disposal

A systematic approach to handling, storing, and disposing of D-Psicose is crucial for

maintaining a safe laboratory environment.

Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

o Store the container tightly closed in a dry, cool, and well-ventilated place.[4]

o Keep the container away from incompatible materials such as strong oxidizing agents.[5]
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e Itis recommended to keep D-Psicose refrigerated.[5]

Handling:

Handle D-Psicose in a well-ventilated area to avoid the formation of dust and aerosols.[4]

Avoid contact with skin, eyes, and clothing.[5]

Use non-sparking tools to prevent ignition sources.[4]

Practice good industrial hygiene; wash hands thoroughly after handling.[5]
Disposal:

» Dispose of D-Psicose and any contaminated materials in accordance with local, state, and
federal regulations.

e Do not let the chemical enter drains to avoid environmental discharge.[4]
e Collect and arrange for disposal in suitable and closed containers.[4]

Experimental Protocol: D-Psicose Spill Cleanup

In the event of a D-Psicose spill, a swift and organized response is necessary to mitigate any
potential hazards.

Materials:

Personal Protective Equipment (PPE) as outlined above.

Spill kit containing absorbent materials (e.g., inert absorbent material, sand, or earth).

Broom and dustpan or a vacuum cleaner with a HEPA filter.

Sealable plastic bags for waste disposal.

Warning signs.

Procedure:
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o Evacuate and Secure the Area: Immediately alert others in the vicinity of the spill. Cordon off
the affected area to prevent unauthorized entry.

» Don Appropriate PPE: Before beginning cleanup, ensure you are wearing the necessary
personal protective equipment, including safety goggles, gloves, and a lab coat. If the spill
has generated a significant amount of dust, respiratory protection may be required.

o Contain the Spill: For larger spills, use absorbent materials to create a dike around the spill
to prevent it from spreading.

e Clean Up the Spill:

o For small spills, carefully sweep up the powdered D-Psicose and place it into a sealable
plastic bag.[5] Avoid creating dust.

o For larger spills, cover the spill with an inert absorbent material. Once the D-Psicose has
been absorbed, sweep or scoop the material into a designated waste container.

o Decontaminate the Area: Wipe down the spill area with a damp cloth.

o Dispose of Waste: Seal the waste bags and dispose of them as non-hazardous waste,
following your institution's specific guidelines.

e Wash Hands: Thoroughly wash your hands with soap and water after the cleanup is
complete.

D-Psicose Spill Response Workflow

The following diagram illustrates the step-by-step workflow for responding to a D-Psicose spill
in a laboratory setting.
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D-Psicose Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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